Cas no 1220-63-9 (3-Azaspiro[5.5]undecane-3-heptanamine,hydrochloride (1:2))

• Product Name: 3-Azaspiro[5.5]undecane-3-heptanamine,hydrochloride (1:2)
• CAS No: 1220-63-9
• MF: C₁₇H₃₅ClN₂
• MW: 302.926203966141
• CID: 236311
• PubChem ID: 54606300
• Update Time: 2025-04-19

3-Azaspiro[5.5]undecane-3-heptanamine,hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 3-Azaspiro[5.5]undecane-3-heptanamine,hydrochloride (1:2)
• 7-(3-azaspiro[5.5]undecan-3-yl)heptan-1-amine,hydrochloride
• NSC90827
• NSC-90827
• 7-(3-Azaspiro[5.5]undecan-3-yl)heptan-1-amine--hydrogen chloride (1/1)
• DTXSID80714259
• 1220-63-9

• Inchi： 1S/C17H34N2.ClH/c18-13-7-2-1-3-8-14-19-15-11-17(12-16-19)9-5-4-6-10-17;/h1-16,18H2;1H
• InChI Key： LEKPHLJDXMDRKD-UHFFFAOYSA-N
• SMILES： Cl.N1(CCCCCCCN)CCC2(CCCCC2)CC1

Computed Properties

• Exact Mass: 266.27242
• Monoisotopic Mass: 301.241052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3

Experimental Properties

• Density: 0.94
• Boiling Point: 367.6°Cat760mmHg
• Flash Point: 168.3°C
• Refractive Index: 1.509
• PSA: 29.26
• LogP: 5.38210